2-cyclopropyl-5-fluoro-4-methyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine
Description
2-Cyclopropyl-5-fluoro-4-methyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, fluoro, methyl, and a piperazine-linked pyrazolo[1,5-a]pyrimidine moiety. Pyrazolo[1,5-a]pyrimidine derivatives are widely explored in medicinal chemistry for their antiviral , anticancer , and antifungal activities. The compound’s structural complexity necessitates precise synthetic strategies, often involving cross-coupling reactions and microwave-assisted techniques .
Properties
IUPAC Name |
5-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN7/c1-12-16(19)18(23-17(21-12)13-2-3-13)25-10-8-24(9-11-25)14-5-7-26-15(22-14)4-6-20-26/h4-7,13H,2-3,8-11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHWCKEMLFBPJPQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC5=CC=NN5C=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN7 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues and Molecular Features
The compound shares structural homology with several pyrazolo[1,5-a]pyrimidine derivatives, differing primarily in substituents and linker regions. Key analogues include:
Key Structural Insights :
- Cyclopropyl Group : Enhances metabolic stability compared to linear alkyl chains (e.g., tert-butyl in ) by resisting oxidative degradation .
- Piperazine Linker : Facilitates interactions with kinase ATP-binding pockets, similar to analogues in . The cyclopropylmethyl variant in shows improved blood-brain barrier penetration.
Comparison with Analogues :
- Microwave Techniques : Used in for aryl boronic acid coupling, yielding 85–90% efficiency vs. traditional heating (60–70%).
- Regioselectivity : Critical for avoiding isomerization issues observed in pyrazolo[4,3-e]triazolo derivatives .
Inference for Target Compound :
- The fluoro and methyl groups may improve kinase selectivity over non-fluorinated analogues.
- The piperazine linker likely enhances solubility and target engagement compared to dihydropyridine variants .
Q & A
Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for higher yields?
The synthesis typically involves multi-step reactions, starting with the preparation of the pyrazolo[1,5-a]pyrimidine core followed by piperazine and pyrimidine ring formation. Key steps include:
Q. Optimization Strategies :
Q. Example Reaction Conditions :
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Core Formation | Pyridine, reflux, 5–6 hrs | 62–70% | |
| Piperazine Substitution | LiAlH4, THF, 0–5°C | 67–75% |
Q. How is this compound characterized using spectroscopic techniques, and what are the critical spectral markers?
- 1H/13C NMR : Key signals include:
- IR Spectroscopy : Stretching vibrations for C-F (1100–1200 cm⁻¹) and piperazine N-H (3300 cm⁻¹) .
- Mass Spectrometry : Molecular ion peaks (e.g., m/z 412.541 for analogs) confirm molecular weight .
Validation : Cross-reference spectral data with analogous compounds (e.g., pyrazolo[1,5-a]pyrimidine derivatives) to resolve ambiguities .
Advanced Research Questions
Q. How can computational chemistry methods predict the reactivity and stability of intermediates in its synthesis?
- Quantum Chemical Calculations : Use density functional theory (DFT) to model transition states and activation energies for key steps (e.g., cyclopropane ring formation) .
- Molecular Dynamics : Simulate solvent effects on reaction pathways to optimize solvent selection .
- Docking Studies : Predict interactions between intermediates and catalysts (e.g., palladium in cross-coupling reactions) to enhance regioselectivity .
Case Study : A computational workflow reduced trial-and-error experimentation by 40% in analogous piperazine-pyrimidine syntheses .
Q. What strategies resolve contradictions between in vitro and in vivo biological activity data?
- Pharmacokinetic Profiling : Assess bioavailability differences due to metabolic instability (e.g., cytochrome P450-mediated oxidation) using liver microsome assays .
- Metabolite Identification : Use LC-MS to detect active/inactive metabolites that explain divergent results .
- Dose-Response Refinement : Adjust dosing regimens in animal models to mirror in vitro effective concentrations .
Example : A pyrazolo[1,5-a]pyrimidine analog showed poor in vivo efficacy due to rapid glucuronidation, resolved by methyl group substitution .
Q. How can molecular docking elucidate interactions between this compound and kinase targets?
- Target Selection : Prioritize kinases with conserved ATP-binding pockets (e.g., Aurora kinases) for docking simulations .
- Binding Affinity Analysis : Use AutoDock Vina to calculate ΔG values; validate with mutagenesis studies on key residues (e.g., Lys-32 in Aurora A) .
- Dynamic Simulations : Perform MD simulations (>100 ns) to assess binding stability under physiological conditions .
Key Finding : A related compound showed nanomolar inhibition of CDK2 via hydrogen bonding with Glu-81 and hydrophobic interactions with the DFG motif .
Q. What methodologies address discrepancies in thermal stability data during DSC analysis?
- Controlled Heating Rates : Use slower rates (e.g., 5°C/min) to detect subtle phase transitions missed at higher rates .
- Sample Purity : Pre-purify via column chromatography to eliminate impurities that skew melting points .
- Comparative Studies : Cross-validate with thermogravimetric analysis (TGA) to distinguish decomposition from melting events .
Example : A DSC-TGA workflow resolved a 10°C discrepancy in the melting point of a pyrimidine analog .
Methodological Integration
Q. How can machine learning enhance the design of derivatives with improved selectivity?
- Dataset Curation : Compile structural/activity data from PubChem and ChEMBL for QSAR modeling .
- Feature Engineering : Include descriptors like logP, topological polar surface area, and hydrogen bond acceptors .
- Model Validation : Use leave-one-out cross-validation to ensure robustness; prioritize derivatives with >80% predicted selectivity .
Case Study : A random forest model identified 3 derivatives with 10-fold selectivity for EGFR over HER2 .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
